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Compound of Interest

Compound Name: N-Acetyl-D-leucine

Cat. No.: B556442

An In-depth Technical Guide on the Core Chemical and Physical Properties of N-Acetyl-D-
leucine

This technical guide provides a comprehensive overview of the fundamental chemical and
physical properties of N-Acetyl-D-leucine, tailored for researchers, scientists, and
professionals in drug development. This document collates essential data, outlines detailed
experimental methodologies, and presents visual representations of key processes.

Chemical and Physical Properties

N-Acetyl-D-leucine is the N-acetylated derivative of the D-enantiomer of the amino acid
leucine.[1] It is classified as an N-acetyl-D-amino acid.[1]

Identifiers and Chemical Structure
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Identifier Value Reference

(2R)-2-acetamido-4-
IUPAC Name | | -
methylpentanoic acid

CAS Number 19764-30-8 [2]
Molecular Formula C8H15N0O3
Molecular Weight 173.21 g/mol
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Physicochemical Properties

Property Value Reference

White to off-white crystalline

Appearance powder

Melting Point 176-177°C

Optical Rotation +24.0 £ 2.0° (c=5 in ethanol)

Purity >98%

Solvent Solubility Reference
DMF 30 mg/mL

DMSO 30 mg/mL

Ethanol 1 mg/mL

DMSO:PBS (pH 7.2) (1:4) 0.20 mg/mL
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Experimental Protocols
Synthesis of N-Acetyl-D-leucine

A common laboratory-scale synthesis of N-Acetyl-D-leucine involves the acetylation of D-
leucine.

Objective: To synthesize N-Acetyl-D-leucine from D-leucine.
Methodology:

o Reaction Setup: Dissolve D-leucine in deionized water in a four-neck flask equipped with a
mechanical stirrer and two dropping funnels.

o Acetylation: Simultaneously and slowly add acetic anhydride and a 20% aqueous sodium
hydroxide (NaOH) solution dropwise to the stirred D-leucine solution over a period of 3 to 4
hours. The NaOH is used to maintain an alkaline pH, which facilitates the reaction.

e Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC).

 Acidification: After the reaction is complete, acidify the mixture to a pH of 2.5-3.0 with
hydrochloric acid (HCI) to precipitate the N-Acetyl-D-leucine.

« |solation and Purification: Collect the precipitate by filtration, wash it with cold water, and dry
it. Further purification can be achieved by recrystallization from a suitable solvent system,
such as ethanol/water.
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Synthesis of N-Acetyl-D-leucine
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Role of N-Acetyl-D-leucine in Biofilm Disassembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Basic chemical and physical properties of N-Acetyl-D-
leucine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556442#basic-chemical-and-physical-properties-of-n-
acetyl-d-leucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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